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Compound of Interest

Compound Name: Desbutal

Cat. No.: B15387535 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Desbutal, a discontinued pharmaceutical formulation containing

methamphetamine hydrochloride and pentobarbital sodium. Researchers, scientists, and drug

development professionals must adhere to strict federal and local regulations due to the

controlled and hazardous nature of its components.

Desbutal was a brand-name medication containing a combination of methamphetamine, a

Schedule II stimulant, and pentobarbital, a Schedule II or III depressant.[1][2][3] The disposal of

Desbutal and its constituent components is therefore regulated by the U.S. Drug Enforcement

Administration (DEA) and the Environmental Protection Agency (EPA).[4][5] Improper disposal

can lead to significant legal penalties and environmental harm.[6][7]

Core Disposal Principles for Controlled Substances
The primary principle governing the disposal of controlled substances like the components of

Desbutal is that they must be rendered "non-retrievable."[8] This means the substance cannot

be transformed back into a physical or chemical state that would allow it to be abused.[8]

Simply discarding Desbutal in the trash or flushing it down a drain is not permitted and is illegal

in many jurisdictions.[4][9]

Recommended Disposal Procedures for Research
Settings
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Laboratories and research facilities have two primary, compliant methods for the disposal of

controlled substances such as Desbutal:

Reverse Distribution: This process involves returning the controlled substance to the

manufacturer or a DEA-approved reverse distributor. The licensee must complete a DEA

Form 41 and follow the specific procedures provided by the reverse distribution company for

packaging and shipment.[10]

Hazardous Waste Contractor: A licensed hazardous waste disposal contractor with the

proper DEA registrations can collect and dispose of the controlled substance waste. The

facility's hazardous waste officer should be contacted to arrange for this service. The

contractor will typically handle the necessary paperwork, including the DEA Form 41.[10][11]

In some cases, on-site destruction may be an option, but it requires strict adherence to DEA

regulations. This involves using a method that renders the substance non-retrievable, such as

chemical denaturation with a product like an activated carbon solution.[8] This on-site

destruction process must be witnessed by at least two authorized employees, and a detailed

log of the destruction must be maintained for a minimum of two years.[8]

Quantitative Data Summary
The disposal procedures for Desbutal are dictated by its classification as a controlled

substance. The following table summarizes the DEA schedules of its active components.

Component DEA Schedule Abuse Potential
Physical/Psycholo
gical Dependence

Methamphetamine Schedule II High Severe

Pentobarbital Schedule II/III High to Moderate High to Moderate

Data sourced from DEA classifications.[2][3]

Experimental Protocols
The search results did not contain specific experimental protocols for the disposal of Desbutal.
The procedures are regulatory and operational rather than experimental. The primary "protocol"
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is the legally mandated process for the destruction or return of controlled substances as

outlined by the DEA and EPA.

Logical Workflow for Desbutal Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Desbutal in a laboratory setting.
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Caption: Decision workflow for the compliant disposal of Desbutal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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